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Compound of Interest

Compound Name: AS1134900

Cat. No.: B15142184 Get Quote

Technical Support Center: AS1134900
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address potential issues with the solubility of AS1134900 during experimental

procedures.

Troubleshooting Guide
Q1: I am having difficulty dissolving the AS1134900 powder. What are the recommended

solvents and procedures?

This is a common challenge as AS1134900, like many small molecule inhibitors, has limited

aqueous solubility. The recommended solvent is Dimethyl sulfoxide (DMSO). For optimal

dissolution, please follow the steps below.

Recommended Dissolution Protocol:

Use High-Quality DMSO: Ensure you are using anhydrous, high-purity DMSO. DMSO is

hygroscopic and can absorb water from the air, which will reduce the solubility of

hydrophobic compounds like AS1134900.

Weigh the Compound: Accurately weigh the desired amount of AS1134900 powder.

Add Solvent: Add the appropriate volume of high-purity DMSO to the vial.

Mechanical Agitation: Vortex the solution vigorously for 1-2 minutes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15142184?utm_src=pdf-interest
https://www.benchchem.com/product/b15142184?utm_src=pdf-body
https://www.benchchem.com/product/b15142184?utm_src=pdf-body
https://www.benchchem.com/product/b15142184?utm_src=pdf-body
https://www.benchchem.com/product/b15142184?utm_src=pdf-body
https://www.benchchem.com/product/b15142184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonication: If the powder is not fully dissolved, use a bath sonicator for 5-10 minutes to aid

dissolution.

Gentle Warming: As a final step, you can gently warm the solution to 37-60°C to increase

solubility.[1] Be cautious and do not boil the solution, as this may degrade the compound.

Prepare Fresh Solutions: It is recommended to prepare solutions fresh before each

experiment to ensure compound stability and avoid precipitation.

Q2: My AS1134900 precipitates when I dilute my DMSO stock into an aqueous cell culture

medium or buffer. How can I prevent this?

Precipitation upon dilution into an aqueous environment is a strong indicator of poor aqueous

solubility. The following strategies can help mitigate this issue:

Slow, Dropwise Addition: Add the DMSO stock solution to your aqueous buffer or medium

slowly, in a drop-by-drop manner, while vortexing or stirring the aqueous solution. This rapid

mixing helps to prevent the compound from "crashing out" of the solution.[2]

Avoid High Final Concentrations: The solubility of AS1134900 in aqueous media is

significantly lower than in DMSO. If you observe precipitation, you may be exceeding its

solubility limit. Consider working with a lower final concentration of AS1134900 in your

experiment.

Check Final DMSO Concentration: While a higher final concentration of DMSO can help

maintain solubility, it can also be toxic to cells. It is critical to keep the final DMSO

concentration in your cell-based assays low, typically below 0.5%, and ideally at or below

0.1%.

Frequently Asked Questions (FAQs)
Q1: What is AS1134900 and what is its mechanism of action?

AS1134900 is a highly selective, uncompetitive, allosteric inhibitor of NADP+-dependent malic

enzyme 1 (ME1) with an IC50 of 0.73 μM.[1][3][4] It binds to a novel allosteric site on ME1,

outside of the active site.[4][5] This binding occurs in the presence of ME1's substrates, NADP+
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and malate, and it is believed to lock the enzyme in an open conformation, thus inhibiting its

activity.[5]

Q2: Is AS1134900 selective for ME1?

Yes, AS1134900 is highly selective for ME1 and does not show significant inhibition of ME2.[3]

[5]

Q3: What is the solubility of AS1134900 in different solvents?

Solvent Concentration Method

DMSO 50 mg/mL (107.17 mM)
Requires sonication and

warming to 60°C

Data sourced from MedchemExpress.[1]

Q4: I am not observing the expected biological effect in my cell-based assays. Could this be

related to solubility?

Yes, a lack of biological effect could be due to issues with the compound's solubility and cell

permeability. One study noted that AS1134900 did not inhibit the proliferation of the pancreatic

cancer cell line PATU-8988T, possibly due to limited cell permeability.[5][6] If you have followed

the recommended dissolution and dilution protocols and are still not observing an effect, it is

possible that the compound is not reaching its intracellular target in your specific cell type.

Q5: How should I store my AS1134900 stock solution?

For optimal stability, store your DMSO stock solution in small aliquots at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][7][8] Avoid repeated

freeze-thaw cycles.

Experimental Protocols & Visualizations
Protocol 1: Preparation of a 10 mM Stock Solution of
AS1134900 in DMSO
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Weigh the Compound: Accurately weigh out 1 mg of AS1134900 powder (Molecular Weight:

466.55 g/mol ).

Calculate Solvent Volume: To prepare a 10 mM stock solution, you will need to add 214.3 µL

of DMSO.

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing

the AS1134900 powder.

Mixing: Cap the vial securely and vortex at maximum speed for 1-2 minutes.

Sonication/Warming: If particulates are still visible, place the vial in a bath sonicator for 10

minutes or until the solution is clear. Gentle warming to 37°C can be applied if necessary.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C.
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Caption: Allosteric inhibition of ME1 by AS1134900.
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Troubleshooting Workflow for AS1134900 Insolubility
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Dilute into aqueous buffer
(Slow, dropwise addition with mixing)

Is there precipitation?

Proceed with experiment
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Caption: Workflow for dissolving and diluting AS1134900.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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